Cas no 381691-22-1 (Olean-12-en-29-oic acid, 28-hydroxy-3-oxo-, (20b)-)

Olean-12-en-29-oic acid, 28-hydroxy-3-oxo-, (20b)- structure
381691-22-1 structure
Product Name:Olean-12-en-29-oic acid, 28-hydroxy-3-oxo-, (20b)-
CAS No:381691-22-1
MF:C30H46O4
MW:470.683849811554
CID:836950
PubChem ID:133561696
Update Time:2025-04-19

Olean-12-en-29-oic acid, 28-hydroxy-3-oxo-, (20b)- Chemical and Physical Properties

Names and Identifiers

    • Olean-12-en-29-oic acid, 28-hydroxy-3-oxo-, (20b)-
    • 28-Hydroxy-3-oxoolean-12-en-29-o
    • 28-Hydroxy-3-oxoolean-12-en-29-oic acid
    • FS-9309
    • 381691-22-1
    • B0005-458303
    • 4a-(hydroxymethyl)-2,6a,6b,9,9,12a-hexamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-2-carboxylic acid
    • [ "" ]
    • Inchi: 1S/C30H46O4/c1-25(2)21-9-12-29(6)22(27(21,4)11-10-23(25)32)8-7-19-20-17-26(3,24(33)34)13-15-30(20,18-31)16-14-28(19,29)5/h7,20-22,31H,8-18H2,1-6H3,(H,33,34)
    • InChI Key: HVLPFRAXQYBRJO-UHFFFAOYSA-N
    • SMILES: OCC12CCC(C(=O)O)(C)CC1C1=CCC3C4(C)CCC(C(C)(C)C4CCC3(C)C1(C)CC2)=O

Computed Properties

  • Exact Mass: 470.33960994g/mol
  • Monoisotopic Mass: 470.33960994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 2
  • Complexity: 950
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 582.3±50.0 °C at 760 mmHg
  • Flash Point: 320.0±26.6 °C
  • Vapor Pressure: 0.0±3.7 mmHg at 25°C

Olean-12-en-29-oic acid, 28-hydroxy-3-oxo-, (20b)- Security Information

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